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These application notes provide a detailed overview of the statistical analysis of data from the
C8 Health Project, a large-scale epidemiological study that investigated the health effects of
exposure to perfluorooctanoic acid (PFOA, or C8) in communities near the DuPont Washington
Works facility in West Virginia.[1][2][3] This document includes a summary of key quantitative
data, detailed experimental protocols for the methodologies employed, and visualizations of
relevant biological pathways and workflows.

Data Presentation

The C8 Health Project collected extensive data from approximately 69,000 participants
between 2005 and 2006.[1][2][3] This included demographic information, self-reported medical
diagnoses, clinical laboratory tests, and serum concentrations of ten perfluorocarbons (PFCs).

[1](21[4]

Participant Demographics and PFOA Exposure

The study population was predominantly white (>97%), with income and education levels lower
than the national average at the time.[5] The geometric mean serum PFOA concentration in the
C8 Health Project participants was 32.91 ng/mL, which is approximately 500% higher than
what was reported for the general U.S. population during a similar timeframe.[6][7]
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Geometric Mean Serum

Perfluorocarbon Concentration (ng/mL) in C8  Detection Rate (%)
Health Project

PFOA (C8) 32.91 >97
Not significantly elevated

PFOS compared to general >97
population
Elevated by 39% compared to

PFHxS _ >97
general population
Elevated by 73% compared to

PFNA _ >97
general population

PFHXxA ~50 ~50

PFHpA ~50 ~50

PFDA ~50 ~50

Table 1: Summary of Serum Perfluorocarbon Concentrations in the C8 Health Project

Population. Data sourced from Frisbee et al. (2009).[5][6][7]

Clinical Laboratory Findings

A comprehensive panel of clinical laboratory tests was performed on serum samples from over

65,000 participants.[5][8] The results of these tests were a critical component of the

subsequent epidemiological analyses conducted by the C8 Science Panel.
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Clinical Parameter Key Findings and Associations with PFOA

A positive association was found between
Lipids serum PFOA levels and total cholesterol and
LDL cholesterol.[3]

An association was observed between PFOA

Uric Acid ) ) )
and PFOS levels and uric acid concentrations.
Some studies have suggested a link between
Liver Enzymes PFOA exposure and alterations in liver

enzymes.

] The C8 Science Panel found a probable link
Thyroid Hormones o
between C8 exposure and thyroid disease.[9]

_ _ A probable link between C8 exposure and
Kidney Function . .
kidney cancer was established.[9]

Table 2: Summary of Key Clinical Laboratory Findings and Associations with PFOA Exposure
from the C8 Health Project. Note that "probable link" is a legal and epidemiological
determination made by the C8 Science Panel based on the weight of evidence.[9][10]

Experimental Protocols

The methodologies employed in the C8 Health Project were designed to ensure high-quality
data collection and analysis from a large cohort.

Participant Recruitment and Data Collection

Objective: To enroll eligible individuals from contaminated water districts and collect
comprehensive health and demographic data.

Protocol:

« Eligibility: Individuals who had lived, worked, or attended school for at least one year in one
of the six specified water districts with PFOA-contaminated drinking water were eligible to
participate.[5]
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e Enrollment: Participants could register online or in person. An independent IT company
managed the informatics solutions to ensure data security.[5]

» Data Collection Components:

o Health Survey: A detailed questionnaire was administered to collect information on
demographics, medical history (self-reported diagnoses), and lifestyle factors.[4][11]

o Anthropometric Measurements: Self-reported height and weight were collected.[4][11]

o Blood Sample Collection: Venous blood samples were collected from consenting
participants.[4][11]

o Medical Chart Review: For 18 specific medical diagnoses, medical records were reviewed
to validate the self-reported information.[5]

Serum Perfluorocarbon Analysis

Objective: To accurately quantify the serum concentrations of PFOA and other PFCs in
participant samples.

Protocol:

o Laboratory: The primary laboratory for PFC analysis was Exygen Research Inc., which
utilized a high-throughput platform.

o Methodology: The analytical method was a modification of a previously published protocol by
Flaherty et al. (2005) and involved protein precipitation extraction followed by reverse-phase
high-performance liquid chromatography/tandem mass spectrometry (HPLC-MS/MS).[5]

e Instrumentation: A triple quadrupole mass spectrometer operating in selected reaction
monitoring (SRM) mode was used for detection.[5]

e Quantification: Individual mass-to-charge (m/z) transitions were monitored for each of the 10
PFCs and a 13C-PFOA surrogate was used as an internal standard.[5] The lower limit of
guantification was 0.5 ng/mL.
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Clinical Laboratory Testing

Objective: To perform a wide range of clinical chemistry and hematology tests on participant
serum samples.

Protocol:

Laboratory: All clinical laboratory tests were performed by LabCorp Inc.[8]

o Sample Handling: Blood samples were processed according to established protocols to yield
serum for analysis.[8]

e Instrumentation and Assays: Standard, accredited clinical laboratory instrumentation and
assays were used for all tests.

o Fasting Status: Participants were not required to provide a fasting blood sample. The time of
the last meal was recorded, with approximately 35-40% of participants having fasted for 6 or
more hours.[8]

Mandatory Visualizations
Signaling Pathway: PFOA and Peroxisome Proliferator-
Activated Receptor Alpha (PPARx)

While the C8 Health Project was an epidemiological study and did not directly investigate
molecular mechanisms in the participants, a significant body of research has explored the
biological pathways affected by PFOA. A primary target is the Peroxisome Proliferator-
Activated Receptor Alpha (PPARa), a nuclear receptor that plays a key role in lipid metabolism.
[11[4][12][13][14][15]
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Caption: PFOA activation of the PPARa signaling pathway.

Experimental Workflow: C8 Health Project Data
Collection and Analysis

The workflow for the C8 Health Project involved a systematic process from participant
enroliment to data analysis and the ultimate determination of probable health links.
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Caption: C8 Health Project experimental and analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10832095#statistical-analysis-of-data-from-the-c8-
health-project]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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